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Compound of Interest

Compound Name: Cloethocarb
CAS No.: 51487-69-5
Cat. No.: B1669195
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Cloethocarb, a
highly toxic carbamate insecticide. Adherence to these procedures is essential for ensuring
personal safety and environmental protection in a laboratory setting. Cloethocarb is classified
as acutely toxic and is a known cholinesterase inhibitor, necessitating stringent safety
protocols.[1][2]

Immediate Safety and Hazard Information

Cloethocarb is fatal if swallowed and poses a significant health risk through inhalation or skin
contact.[1][3] As a cholinesterase inhibitor, it can lead to a range of symptoms from excessive
salivation and eye-watering to more severe effects like headache, nausea, vomiting, and in
serious cases, respiratory distress and neurological damage.[1] All personnel handling
Cloethocarb must be thoroughly familiar with its hazards and the emergency procedures
outlined in this document.

Quantitative Hazard Data
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While a comprehensive Safety Data Sheet (SDS) with specific quantitative exposure limits for
the obsolete pesticide Cloethocarb is not readily available, the following table summarizes its
known hazard classifications.

Hazard Classification Description GHS Pictogram

Acute Oral Toxicity H300: Fatal if swallowed

Carbamates form unstable
) o complexes with
Cholinesterase Inhibitor _ .
cholinesterases, leading to

neurotoxic effects.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling
Cloethocarb to prevent dermal, ocular, and respiratory exposure.
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PPE Component Specifications and Protocol

Double Gloving Required.- Inner Glove: Nitrile
examination gloves.- Outer Glove: Elbow-length,
chemical-resistant gloves (e.g., neoprene or
butyl rubber). - Protocol: Inspect gloves for any
Hand Protection signs of degradation or puncture before each
use. Wash the outer gloves before removal.
Dispose of outer gloves as hazardous waste
after each handling session or immediately if

contamination is suspected.

- Chemical-resistant suit or coveralls: To be
_ worn over regular work clothes. - Chemical-
Body Protection ) ) .
resistant apron: Required when mixing or

pouring solutions to protect against splashes.

- Chemical splash goggles: Must be worn at all
] times. - Face shield: To be worn over goggles
Eye and Face Protection ) ] ] ] ]
during procedures with a high risk of splashing

or aerosol generation.

- NIOSH-approved respirator: A full-facepiece
respirator with cartridges appropriate for organic
) ) vapors and particulates is recommended,
Respiratory Protection ] )
especially when handling the powdered form or
creating solutions. A user seal check must be

performed before each use.

- Chemical-resistant boots: Pant legs should be
Foot Protection worn outside the boots to prevent chemicals

from entering.

Experimental Protocols: Safe Handling and Disposal
Step-by-Step Handling Protocol

e Preparation:
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o Designate a specific area for handling Cloethocarb, preferably within a certified chemical
fume hood.

o Ensure that an emergency eyewash station and safety shower are readily accessible.
o Prepare all necessary materials and equipment before handling the compound.

o Don all required personal protective equipment as specified above.

e Weighing and Solution Preparation:

o Handle solid Cloethocarb in a manner that minimizes dust generation.

o Use a dedicated set of utensils (spatulas, weighing paper) for Cloethocarb.

o When preparing solutions, add Cloethocarb to the solvent slowly to avoid splashing.
e During the Experiment:

o Keep all containers with Cloethocarb tightly sealed when not in use.

o Avoid working alone.

o Be mindful of hand-to-mouth and hand-to-eye contact. Do not eat, drink, or smoke in the
laboratory.

e Post-Experiment:
o Decontaminate all work surfaces with an appropriate cleaning agent.
o Carefully remove and dispose of contaminated PPE as hazardous waste.

o Wash hands and forearms thoroughly with soap and water after removing gloves.

Disposal Plan

The disposal of Cloethocarb and any contaminated materials must be handled as hazardous
waste in accordance with local, state, and federal regulations.
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» Waste Segregation and Collection:

o Solid Waste: Collect all solid waste contaminated with Cloethocarb (e.g., pipette tips,
gloves, weighing paper, contaminated coveralls) in a dedicated, clearly labeled hazardous
waste container with a secure lid.

o Liquid Waste: Collect all liquid waste containing Cloethocarb in a separate, leak-proof,
and clearly labeled hazardous waste container. Store in secondary containment.

o Sharps Waste: Any sharps contaminated with Cloethocarb must be disposed of in a
puncture-resistant sharps container designated for hazardous chemical waste.

e Labeling of Waste Containers:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "Cloethocarb," and the associated hazards (e.g., "Acutely Toxic").

e Storage and Disposal:
o Store hazardous waste in a designated, secure area away from incompatible materials.
o Do not dispose of Cloethocarb waste down the drain or in regular trash.

o Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
Cloethocarb.
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Emergency Scenario

Immediate Action Protocol

Skin Contact

- Immediately flush the affected area with
copious amounts of water for at least 15-20
minutes. - Remove contaminated clothing while
under a safety shower. - Seek immediate

medical attention.

Eye Contact

- Immediately flush the eyes with a gentle
stream of clean water for at least 15 minutes,
holding the eyelids open. - Seek immediate

medical attention.

Inhalation

- Move the affected person to fresh air
immediately. - If breathing is difficult, administer
oxygen. If breathing has stopped, begin rescue
breathing if trained to do so. - Seek immediate

medical attention.

Ingestion

- Do not induce vomiting.- Rinse the mouth with
water. - Seek immediate medical attention.
Provide the medical team with the name of the

chemical.

Spill

- Small Spill: Alert others in the area. Wearing
appropriate PPE, cover the spill with an
absorbent material. Gently clean the area from
the outside in. Place all cleanup materials in the
solid hazardous waste container. - Large Spill:
Evacuate the area immediately. Alert your

laboratory supervisor and EHS department.

Medical Treatment Note: Cloethocarb is a cholinesterase inhibitor. In serious cases of

exposure, atropine and/or pralidoxime may be administered by medical professionals.

Visualized Workflow for Safe Handling of

Cloethocarb
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Caption: Workflow for the safe handling of Cloethocarb, from preparation to disposal and
emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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